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Compound of Interest

Compound Name: 3,5-Bis(trifluoromethyl)styrene

Cat. No.: B1333223

Technical Guide: 3,5-Bis(trifluoromethyl)styrene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the chemical properties and a key
synthetic application of 3,5-Bis(trifluoromethyl)styrene, a fluorinated organic compound of
significant interest in chemical synthesis and drug discovery.

Core Compound Properties

3,5-Bis(trifluoromethyl)styrene, also known as 1,3-bis(trifluoromethyl)-5-vinylbenzene, is a
styrene derivative featuring two trifluoromethyl groups on the benzene ring. These electron-
withdrawing groups impart unique chemical properties that make it a valuable building block in
organic synthesis.

Structural and Physicochemical Data

The fundamental properties of 3,5-Bis(trifluoromethyl)styrene are summarized in the table
below for easy reference.
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Property Value

Molecular Formula CioHeFs

Molecular Weight 240.15 g/mol

CAS Number 349-59-7

Appearance Colorless to light yellow liquid
Melting Point 7-8 °C

Boiling Point 60 °C at 20 mmHg

Density 1.334 g/mL at 25 °C

1,3-bis(trifluoromethyl)-5-vinylbenzene, 1,3-
Synonyms o
Bis(trifluoromethyl)-5-ethenylbenzene

Synthetic Utility in Chemical Synthesis

3,5-Bis(trifluoromethyl)styrene serves as a versatile precursor in the synthesis of more
complex molecules. The trifluoromethyl groups can significantly influence the electronic
properties and lipophilicity of a target molecule, which is a critical consideration in drug design.

Experimental Protocol: Synthesis of 1-(3,5-bis-
Trifluoromethyl-phenyl)-ethane-1,2-diol

One notable application of 3,5-Bis(trifluoromethyl)styrene is its use in the production of other
chemical entities, for instance, 1-(3, 5-bis-Trifluoromethyl-phenyl)-ethane-1, 2-diol[1][2]. The
following represents a generalized experimental workflow for this type of transformation, which
typically involves the dihydroxylation of the vinyl group.

Materials:
o 3,5-Bis(trifluoromethyl)styrene

e An appropriate oxidizing agent (e.g., osmium tetroxide in catalytic amounts with a co-oxidant
like N-methylmorpholine N-oxide, or potassium permanganate under cold, alkaline
conditions)
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A suitable solvent system (e.g., a mixture of t-butanol and water)

Quenching agent (e.g., sodium sulfite)

Organic solvents for extraction (e.g., ethyl acetate)

Drying agent (e.g., anhydrous magnesium sulfate)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 3,5-
Bis(trifluoromethyl)styrene in the chosen solvent system.

Oxidation: Cool the reaction mixture in an ice bath. Slowly add the oxidizing agent to the
stirred solution. The reaction progress can be monitored by thin-layer chromatography (TLC).

Quenching: Once the reaction is complete, quench the reaction by adding a suitable
guenching agent until the color change indicates the consumption of the oxidant.

Extraction: Transfer the reaction mixture to a separatory funnel and extract the product with
an organic solvent.

Washing and Drying: Wash the combined organic layers with brine, then dry over an
anhydrous drying agent.

Purification: Filter off the drying agent and concentrate the solvent under reduced pressure.
The crude product can be purified by column chromatography on silica gel to yield the
desired 1-(3,5-bis-Trifluoromethyl-phenyl)-ethane-1,2-diol.

Visualization of Synthetic Pathway

The following diagram illustrates the synthetic workflow for the conversion of 3,5-

Bis(trifluoromethyl)styrene to 1-(3,5-bis-Trifluoromethyl-phenyl)-ethane-1,2-diol.
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Workup &
Purification

1-(3,5-bis-Trifluoromethyl-phenyl)
-ethane-1,2-diol

Final Product

. Reactant Dihydroxylation Crude Product
3,5-Bis(trifluoromethyl)styrene (e.g., 0SO4/NMO)

Click to download full resolution via product page

Caption: Synthetic conversion of 3,5-Bis(trifluoromethyl)styrene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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